Cas no 2228466-63-3 (2-(4-fluoro-3-nitrophenyl)propan-1-amine)

• Product Name: 2-(4-fluoro-3-nitrophenyl)propan-1-amine
• CAS No: 2228466-63-3
• MF: C₉H₁₁FN₂O₂
• MW: 198.194245576859
• CID: 6406499
• PubChem ID: 165882261
• Update Time: 2025-10-28

2-(4-fluoro-3-nitrophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-3-nitrophenyl)propan-1-amine
• EN300-1822459
• 2228466-63-3

• Inchi： 1S/C9H11FN2O2/c1-6(5-11)7-2-3-8(10)9(4-7)12(13)14/h2-4,6H,5,11H2,1H3
• InChI Key： GOFKGTMTAMVUAI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])C(C)CN

Computed Properties

• Exact Mass: 198.08045576g/mol
• Monoisotopic Mass: 198.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(4-fluoro-3-nitrophenyl)propan-1-amine

Introduction to 2-(4-fluoro-3-nitrophenyl)propan-1-amine (CAS No: 2228466-63-3)

2-(4-fluoro-3-nitrophenyl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2228466-63-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural arrangement, featuring a propylamine side chain attached to a phenyl ring that is both fluoro-substituted and nitro-substituted. Such structural motifs are often explored for their potential biological activity, making 2-(4-fluoro-3-nitrophenyl)propan-1-amine a subject of considerable interest in drug discovery initiatives.

The molecular structure of 2-(4-fluoro-3-nitrophenyl)propan-1-amine encompasses several key functional groups that contribute to its chemical reactivity and potential pharmacological properties. The presence of a fluoro atom at the para position relative to the nitro group on the phenyl ring introduces both electronic and steric influences that can modulate the compound's interactions with biological targets. The nitro group, on the other hand, is known for its ability to participate in hydrogen bonding and electronic conjugation, which can enhance binding affinity and selectivity. The propylamine moiety at the terminal position provides a basic nitrogen atom that may engage in salt formation or act as a hydrogen bond acceptor, further influencing the compound's solubility and bioavailability.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluoro and nitro substituents due to their well-documented roles in enhancing metabolic stability, improving binding affinity, and modulating pharmacokinetic profiles. The combination of these substituents in 2-(4-fluoro-3-nitrophenyl)propan-1-amine positions it as a promising candidate for further investigation in various therapeutic areas. For instance, such compounds have been explored in the context of central nervous system (CNS) disorders, where fluorinated aromatic rings are often associated with improved blood-brain barrier penetration.

Moreover, the nitro group in 2-(4-fluoro-3-nitrophenyl)propan-1-amine can be reduced to an amine or hydroxyl group under specific conditions, which may open up avenues for structural diversification and lead optimization. This reactivity is particularly valuable in medicinal chemistry, where functional group transformations are frequently employed to explore new chemical space and identify more potent and selective drug candidates. The propylamine chain also offers flexibility for further derivatization, allowing chemists to fine-tune physicochemical properties such as lipophilicity and solubility.

The synthesis of 2-(4-fluoro-3-nitrophenyl)propan-1-amine typically involves multi-step organic reactions that require careful selection of reagents and reaction conditions. Common synthetic routes may include nucleophilic substitution reactions on a halogenated precursor, followed by reduction steps to introduce the amine functionality. The use of fluorinated intermediates necessitates specialized handling techniques due to the potential sensitivity of fluorine-containing compounds. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, may also be employed to construct the desired molecular framework with high efficiency and selectivity.

From a computational chemistry perspective, 2-(4-fluoro-3-nitrophenyl)propan-1-amine has been subjected to molecular modeling studies to predict its binding interactions with potential biological targets. These studies often utilize computational tools such as molecular dynamics simulations and quantum mechanical calculations to elucidate how the compound might interact with enzymes or receptors involved in disease pathways. Such simulations can provide valuable insights into key interaction points, including hydrogen bonding networks and hydrophobic contacts, which are critical for designing molecules with enhanced pharmacological activity.

The pharmacological evaluation of 2-(4-fluoro-3-nitrophenyl)propan-1-amine has been ongoing in several research laboratories worldwide. Preliminary studies have suggested that this compound exhibits interesting properties in vitro, such as inhibitory activity against certain enzymes or receptors relevant to therapeutic intervention. For example, its structural features may make it a viable candidate for targeting pathways involved in inflammation or neurodegeneration. However, it is important to note that these findings are still preliminary and require further validation through rigorous preclinical studies.

In conclusion, 2-(4-fluoro-3-nitrophenyl)propan-1-amine (CAS No: 2228466-63-3) represents an intriguing molecule with potential applications in pharmaceutical research. Its unique structural composition, characterized by fluoro and nitro substituents on a phenyl ring coupled with a propylamine side chain, makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new biological targets and synthetic strategies, 2-(4-fluoro-3-nitrophenyl)propan-1-am ine is likely to remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.